Cas no 2171657-02-4 (2-(3-{(tert-butoxy)carbonylamino}-2-methylthian-3-yl)acetic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-2-methylthian-3-yl)acetic acid
• CAS No: 2171657-02-4
• MF: C₁₃H₂₃NO₄S
• MW: 289.391022920609
• CID: 6595032
• PubChem ID: 165803459
• Update Time: 2025-10-31

2-(3-{(tert-butoxy)carbonylamino}-2-methylthian-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}-2-methylthian-3-yl)acetic acid
• 2171657-02-4
• 2-(3-{[(tert-butoxy)carbonyl]amino}-2-methylthian-3-yl)acetic acid
• EN300-1285484

• Inchi： 1S/C13H23NO4S/c1-9-13(8-10(15)16,6-5-7-19-9)14-11(17)18-12(2,3)4/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： SSNWAWSUPDSBSC-UHFFFAOYSA-N
• SMILES： S1CCCC(CC(=O)O)(C1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 289.13477939g/mol
• Monoisotopic Mass: 289.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 101Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-2-methylthian-3-yl)acetic acid

Research Briefing on 2-(3-{(tert-butoxy)carbonylamino}-2-methylthian-3-yl)acetic acid (CAS: 2171657-02-4)

The compound 2-(3-{(tert-butoxy)carbonylamino}-2-methylthian-3-yl)acetic acid (CAS: 2171657-02-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel protease inhibitors. Its unique structural features, including the tert-butoxycarbonyl (Boc) protected amine and the thiane ring, make it a versatile building block for the development of targeted therapeutics. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting enzymes such as cathepsins and matrix metalloproteinases (MMPs), which are implicated in various diseases, including cancer and inflammatory disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed in the development of a new class of MMP-9 inhibitors. The study demonstrated that derivatives of 2-(3-{(tert-butoxy)carbonylamino}-2-methylthian-3-yl)acetic acid exhibited potent inhibitory activity against MMP-9, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the treatment of metastatic cancers, where MMP-9 overexpression is a critical factor.

Another area of interest is the compound's application in peptide mimetics. Its structural similarity to natural amino acids allows for its incorporation into peptide chains, enhancing stability and bioavailability. Recent work published in Bioorganic & Medicinal Chemistry Letters has shown that peptide derivatives containing this moiety exhibit improved resistance to enzymatic degradation, making them promising candidates for oral drug delivery.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of this compound. Researchers are actively exploring greener synthetic routes and more efficient purification methods to address these issues. A 2024 preprint on ChemRxiv details a novel catalytic approach that reduces the number of synthetic steps and improves overall yield, paving the way for broader application in industrial settings.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}-2-methylthian-3-yl)acetic acid (CAS: 2171657-02-4) represents a promising scaffold in medicinal chemistry, with demonstrated utility in protease inhibition and peptide mimetics. Ongoing research aims to further elucidate its mechanism of action and expand its therapeutic applications. Future studies should focus on in vivo efficacy and toxicity profiling to accelerate its transition from bench to bedside.